Dimeprozan

• CAS RN: 6538-22-3
• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 3-(2-methoxyxanthen-9-ylidene)-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C19H21NO2/c1-20(2)12-6-8-15-16-7-4-5-9-18(16)22-19-11-10-14(21-3)13-17(15)19/h4-5,7-11,13H,6,12H2,1-3H3
• InChI Key: CVEKPEDQESUNSP-UHFFFAOYSA-N
• SMILES: CN(C)CCC=C1C2=CC=CC=C2OC3=C1C=C(C=C3)OC

Description

Dimeprozan, with the chemical formula C₁₉H₂₁NO₂, is a compound that falls under the category of xanthenes. Its systematic name is 3-(2-methoxy-9H-xanthen-9-ylidene)-N,N-dimethyl-1-propanamine .

Preparation Methods

Synthetic Routes:: Dimeprozan can be synthesized through various routes. One common method involves the reaction of 2-methoxyxanthone with N,N-dimethylpropanamine . The reaction proceeds via a condensation process, resulting in the formation of the xanthene ring system. The specific reaction conditions and reagents used in this synthesis would require further investigation.

Industrial Production:: Information on large-scale industrial production methods for this compound is limited. it is likely that manufacturers employ similar synthetic routes on a larger scale, optimizing conditions for efficiency and yield.

Chemical Reactions Analysis

Dimeprozan may undergo several types of reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not extensively documented. The major products formed from these reactions would depend on the specific reaction pathway.

Scientific Research Applications

Dimeprozan has found applications in various scientific fields:

Chemistry: It serves as a valuable intermediate in the synthesis of other compounds.

Biology: Researchers explore its potential as a probe for studying cellular processes.

Medicine: Although not widely used clinically, this compound’s pharmacological properties warrant further investigation.

Industry: Its unique structure may find applications in materials science or organic synthesis.

Mechanism of Action

The precise mechanism by which Dimeprozan exerts its effects remains an area of study. It likely interacts with specific molecular targets or pathways, but detailed information is lacking.

Comparison with Similar Compounds

Dimeprozan’s uniqueness lies in its xanthene structure. Similar compounds include other xanthenes, such as xanthone and fluorescein . this compound’s distinct substituents set it apart.